Cas no 845666-90-2 (3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione structure
845666-90-2 structure
Product Name:3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
CAS No:845666-90-2
MF:C19H23N5O2
MW:353.418223619461
CID:5835913
PubChem ID:3406593
Update Time:2025-07-09

3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-9-(4-ethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
    • Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 3-ethyl-9-(4-ethylphenyl)-6,7,8,9-tetrahydro-1-methyl-
    • 845666-90-2
    • 3-ethyl-9-(4-ethylphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
    • F3235-0377
    • AKOS000729468
    • VU0492961-1
    • 3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
    • Inchi: 1S/C19H23N5O2/c1-4-13-7-9-14(10-8-13)23-11-6-12-24-15-16(20-18(23)24)21(3)19(26)22(5-2)17(15)25/h7-10H,4-6,11-12H2,1-3H3
    • InChI Key: NDLAAKPXMNZVFC-UHFFFAOYSA-N
    • SMILES: N12CCCN(C3=CC=C(CC)C=C3)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Computed Properties

  • Exact Mass: 353.18517499g/mol
  • Monoisotopic Mass: 353.18517499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 61.7Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 568.9±60.0 °C(Predicted)
  • pka: 4.45±0.20(Predicted)

3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3235-0377-2μmol
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3235-0377-5μmol
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3235-0377-10μmol
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3235-0377-20μmol
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3235-0377-1mg
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3235-0377-2mg
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3235-0377-3mg
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3235-0377-4mg
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3235-0377-5mg
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3235-0377-10mg
3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
845666-90-2 90%+
10mg
$79.0 2023-04-26

Additional information on 3-ethyl-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

3-Ethyl-9-(4-Ethylphenyl)-1-Methyl-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 845666-90-2, known as 3-Ethyl-9-(4-Ethylphenyl)-1-Methyl-1H,2H,3H,4H,6H,7H,8H,9H-Pyrimido[1,2-g]Purine-2,4-Dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives and exhibits a complex structure that combines both pyrimidine and purine moieties. The presence of ethyl groups at specific positions on the molecule suggests potential for enhanced bioavailability and pharmacokinetic properties.

Recent studies have highlighted the pyrimido[1,2-g]purine framework as a promising scaffold for the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets such as kinases and proteases. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a panel of oncogenic kinases. The purine dione moiety within the molecule has been shown to play a critical role in binding to these targets through hydrogen bonding interactions.

The 4-Ethylphenyl substituent at position 9 of the molecule introduces additional hydrophobicity and rigidity to the structure. This feature is particularly advantageous in drug design as it can enhance the molecule's ability to penetrate cellular membranes and bind to target proteins with high affinity. Furthermore, the methyl group at position 1 contributes to the overall stability of the compound by reducing steric hindrance within the purine ring system.

From a synthetic standpoint, the construction of this compound involves a multi-step process that typically begins with the preparation of a suitable purine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of this compound. A 2023 paper in *Journal of Medicinal Chemistry* reported a novel approach using palladium-catalyzed Suzuki-Miyaura coupling to introduce the 4-Ethylphenyl group efficiently.

Preclinical studies have revealed that this compound exhibits remarkable selectivity towards certain biological pathways while minimizing off-target effects. For example, it has demonstrated efficacy in inhibiting enzymes involved in inflammation without significantly affecting other critical cellular processes. These findings underscore its potential as a lead compound for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In terms of pharmacokinetics and toxicity profiles,3-Ethyl-9-(4-Ethylphenyl)-1-Methyl-Pyrimido[1,2-g]Purine-2,4-Dione has shown favorable absorption characteristics in animal models. Studies conducted in 2023 indicate that oral administration leads to rapid systemic distribution with minimal hepatic metabolism. Additionally, preliminary toxicity assessments suggest that it has a relatively low toxicity profile compared to other compounds in its class.

Looking ahead,the development of this compound is expected to focus on improving its pharmacokinetic properties further while maintaining its biological activity. Researchers are exploring strategies such as prodrug design and polymer conjugation to enhance its solubility and reduce clearance rates. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound into clinical trials.

In conclusion,3-Ethyl-9-(4-Ethylphenyl)-1-Methyl-Pyrimido[1,2-g]Purine-2,4-Dione represents a significant advancement in medicinal chemistry with promising applications in drug development.The integration of cutting-edge synthetic methodologies with innovative biological assays continues to unlock new possibilities for this compound.As research progresses,it holds great potential for addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd